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Compound of Interest

Compound Name: 2-Ethyl-2-methyloxirane

Cat. No.: B1606345

Essential Safety and Handling Guide for 2-Ethyl-2-
methyloxirane

This guide provides critical safety protocols and logistical information for the handling and
disposal of 2-Ethyl-2-methyloxirane, tailored for research and development professionals.
Adherence to these procedures is essential for ensuring laboratory safety.

Hazard Summary

2-Ethyl-2-methyloxirane is a hazardous chemical that requires careful handling. According to
the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, its
primary hazards are:

Highly Flammable Liquid and Vapor: Poses a significant fire risk.

Skin Irritation: Causes skin irritation upon contact.

Serious Eye Irritation: Can cause serious damage to the eyes.

Respiratory Irritation: May cause irritation to the respiratory tract.

Chemical and Physical Properties

A summary of key quantitative data for 2-Ethyl-2-methyloxirane is provided below for easy
reference.
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Property Value Source
Molecular Formula CsH100

Molecular Weight 86.13 g/mol

Boiling Point 75.1 °C at 760 mmHg [1]
Flash Point -12 °C [1]
Density 0.858 g/cm? [1]

Operational and Disposal Plan

This section provides a step-by-step guide for the safe handling and disposal of 2-Ethyl-2-
methyloxirane.

Personal Protective Equipment (PPE)

The correct selection and use of PPE are the most critical steps in preventing exposure. The
type of protective equipment must be selected based on the concentration and amount of the
dangerous substance at the specific workplace.[2]
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Protection Type

Specification

Rationale & Best Practices

Eye/Face Protection

Chemical safety goggles and a

face shield.

Use equipment tested and
approved under government
standards like NIOSH (US) or
EN 166 (EV).[2][3]

Hand Protection

Nitrile rubber gloves.

Handle with gloves inspected
prior to use. A minimum layer
thickness of 0.4 mm and a
breakthrough time of 120
minutes is a good practice for
similar chemicals.[2] Use
proper glove removal
technique to avoid skin

contact.[4]

Body Protection

Flame-retardant lab coat or a
complete chemical-resistant

suit.

A complete suit protecting
against chemicals should be
worn, especially when

handling larger quantities.[2]

Respiratory Protection

Use in a well-ventilated area.
An air-purifying respirator is
required if vapors are
generated or ventilation is

inadequate.

The primary control measure is
to handle this chemical within

a certified chemical fume hood.

[4]

Step-by-Step Handling Protocol

a. Preparation:

o Review SDS: Thoroughly read and understand the Safety Data Sheet (SDS) for 2-Ethyl-2-
methyloxirane before starting any work.

o Work Area Setup: Always handle this chemical in a well-ventilated area, preferably inside a

chemical fume hood.[4] Ensure a safety shower and eyewash station are readily accessible.
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Eliminate Ignition Sources: This compound is highly flammable. Remove all potential ignition
sources, including open flames, hot surfaces, and sparks.[4][5] Use only non-sparking tools
and explosion-proof electrical equipment.[5][6]

Grounding: Ground and bond containers when transferring material to prevent static
discharge.[4][5]

Don PPE: Put on all required personal protective equipment as specified in the table above.
. Handling:
Avoid Contact: Prevent direct contact with skin and eyes and avoid inhaling vapors.[4][5]

Container Management: Keep the container tightly closed when not in use to prevent the
release of flammable vapors.[4][5]

. In Case of a Spill:
Evacuate: Immediately evacuate all non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated, but shut off any ignition sources.[6]

Containment: Wearing full PPE, cover the spill with an inert, non-combustible absorbent
material such as clay, sand, or vermiculite.[2][6]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, closed, and clearly labeled container for disposal.[2][3]

First Aid Measures

Immediate action is crucial in case of exposure.

o Eye Contact: Immediately flush with large amounts of water for at least 15 minutes, ensuring
eyelids are held open.[2] Get immediate medical attention.[2][6]

o Skin Contact: Take off all contaminated clothing immediately.[6] Wash the affected skin with
plenty of soap and water.[2] If skin irritation occurs, seek medical advice.[6]
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 Inhalation: Move the person to fresh air. If breathing is difficult, qualified personnel should
administer oxygen. Seek medical attention immediately.[2][6]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person.[2] Seek immediate medical attention.[2]

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure compliance
with regulations.

o Waste Collection: All waste, including unused product and contaminated absorbent
materials, must be collected in suitable, closed, and clearly labeled containers.[3][7]

» Professional Disposal: Contact a licensed professional waste disposal service to dispose of
the material.[3]

o Regulatory Compliance: All disposal practices must be in strict compliance with federal,
state, and local laws and regulations.[2] Do not allow the material to enter sewers or
waterways.[2]

Workflow Visualization

The following diagram illustrates the logical workflow for safely handling 2-Ethyl-2-
methyloxirane.
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1. Preparation Phase

Start: Review SDS

Don Required PPE
(Goggles, Face Shield, Gloves, Coat)

Work Area Check:
- Fume Hood Operational
- Eyewash/Shower Accessible

Eliminate Ignition Sources
(Flames, Sparks, Hot Surfaces)

2. Handlipg Phase

Perform Chemical Handling
- Avoid contact and inhalation
- Keep container closed

Spill Occurs?

Execute Spill Response:
- Evacuate & Ventilate
- Absorb with inert material
- Collect for disposal

/
3. b@os# Phase

Collect Waste in
Sealed & Labeled Container

A4

Arrange for Licensed
Professional Disposal

End of Process

Click to download full resolution via product page

Caption: Workflow for handling 2-Ethyl-2-methyloxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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